Cas no 126067-75-2 (1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester)
126067-75-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
CAS No:126067-75-2
MF:C12H10Cl2N2O2
MW:285.126000881195
CID:1218876
PubChem ID:14516395
Update Time:2025-04-20
1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
- 126067-75-2
- Methyl 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
- DTXSID601170913
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- Inchi: 1S/C12H10Cl2N2O2/c1-7-5-10(12(17)18-2)15-16(7)11-4-3-8(13)6-9(11)14/h3-6H,1-2H3
- InChI Key: GTYYIOONMWZESR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(C)=CC(C(=O)OC)=N1)Cl
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 284.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 76.07
1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
126067-75-2 (1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester) Related Products
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